2,5-Dimethylcyclopentan-1-amine hydrochloride
Overview
Description
“2,5-Dimethylcyclopentan-1-amine hydrochloride” is a chemical compound with the CAS Number: 1375472-17-5 . It has a molecular weight of 149.66 . The IUPAC name for this compound is 2,5-dimethylcyclopentanamine hydrochloride . It is a white to off-white crystalline powder.
Molecular Structure Analysis
The InChI code for “2,5-Dimethylcyclopentan-1-amine hydrochloride” is1S/C7H15N.ClH/c1-5-3-4-6(2)7(5)8;/h5-7H,3-4,8H2,1-2H3;1H . This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
“2,5-Dimethylcyclopentan-1-amine hydrochloride” is a powder that is highly soluble in water and alcohol. The storage temperature is at room temperature .Scientific Research Applications
Novel Dopamine Blocking Agent
Research on a structurally related compound, "2,5-Bis(3,4-dimethoxybenzyl)cyclopentylamine hydrochloride," revealed its effectiveness as a peripheral dopamine blocking agent. This substance was synthesized and tested for its antagonistic effects on the hypotensive influence of dopamine, demonstrating a potential application in medical research for managing blood pressure and studying dopamine-related pathways (Jarboe, Lipson, Bannon, Dunnigan, 1978).
Chiral Palladacycle in Asymmetric Synthesis
Another study focused on the development of a novel chiral palladacycle, which could be used in asymmetric hydrophosphination reactions. While not directly related to "2,5-Dimethylcyclopentan-1-amine hydrochloride," this research highlights the broader application of similar compounds in synthesizing enantiomerically pure substances, essential for drug development and chemical synthesis (Yap, Li, Wong, Li, Pullarkat, Leung, 2014).
Protection and Deprotection of Primary Amines
A technique involving the microwave-assisted protection of primary amines as 2,5-dimethylpyrroles and their orthogonal deprotection was explored. This method is crucial for protecting sensitive amine groups during complex chemical syntheses, showcasing the utility of dimethylpyrrole derivatives in synthetic chemistry (Walia, Kang, Silverman, 2013).
Alkylation and Ring Closure Reactions
The use of 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride in generating a structurally diverse library of compounds through alkylation and ring closure reactions illustrates the role of related amines in expanding the repertoire of synthetic organic chemistry. This research underscores the versatility of dimethylamino compounds in constructing complex molecules with potential biological activities (Roman, 2013).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2,5-dimethylcyclopentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-5-3-4-6(2)7(5)8;/h5-7H,3-4,8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIQAWYPZIFGYGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C1N)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethylcyclopentan-1-amine hydrochloride | |
CAS RN |
1375472-17-5 |
Source
|
| Record name | Cyclopentanamine, 2,5-dimethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1375472-17-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-bromo-4H-pyrazolo[1,5-a]pyrimidine-5,7-dione](/img/structure/B1449782.png)
![1-Bromo-7-chlorodibenzo[b,d]furan](/img/structure/B1449796.png)
![6-methyl-1-(4-nitrophenyl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one](/img/structure/B1449798.png)
![2-[4-Methyl-6-oxo-2-(pyridin-2-yl)-1,6-dihydropyrimidin-5-yl]acetic acid](/img/structure/B1449799.png)
